Cas no 358-68-9 (hexane, 3,3-difluoro)

• Product Name: hexane, 3,3-difluoro
• CAS No: 358-68-9
• MF: C₆H₁₂F₂
• MW: 122.156289100647
• CID: 920771
• PubChem ID: 12545905
• Update Time: 2025-04-19

hexane, 3,3-difluoro Chemical and Physical Properties

Names and Identifiers

• hexane, 3,3-difluoro
• 3,3-Difluorohexane
• hexane, 3,3-difluoro-
• LogP
• 358-68-9
• UONGGLMUOCEIHQ-UHFFFAOYSA-N
• DTXSID601315822
• DDBCIMMPYTWLIO-UHFFFAOYSA-N
• 3,3-Difluoro-hexane
• MADGHQSTKRGBMQ-UHFFFAOYSA-N
• SCHEMBL824764

• Inchi： 1S/C6H12F2/c1-3-5-6(7,8)4-2/h3-5H2,1-2H3
• InChI Key： DDBCIMMPYTWLIO-UHFFFAOYSA-N
• SMILES： FC(CC)(CCC)F

Computed Properties

• Exact Mass: 122.09076
• Monoisotopic Mass: 122.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.881
• Boiling Point: 98°C at 760 mmHg
• Flash Point: 6.1°C
• Refractive Index: 1.354
• PSA: 0